N-(4-fluorophenyl)-4-(2-naphthyl)-1,3-thiazol-2-amine

• IUPAC Name: N-(4-fluorophenyl)-4-naphthalen-2-yl-1,3-thiazol-2-amine
• InChI: InChI=1S/C19H13FN2S/c20-16-7-9-17(10-8-16)21-19-22-18(12-23-19)15-6-5-13-3-1-2-4-14(13)11-15/h1-12H,(H,21,22)
• InChI Key: VQFKHPHCFRRVPP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)C3=CSC(=N3)NC4=CC=C(C=C4)F
• Molecular Formula: C19H13FN2S
• Molecular Weight: 320.4 g/mol

Description

N-(4-fluorophenyl)-4-(2-naphthyl)-1,3-thiazol-2-amine, also known as FNTA, is a chemical compound with potential therapeutic applications. FNTA belongs to the class of thiazole-based molecules, which are known for their diverse biological activities.

Mechanism of Action

The exact mechanism of action of N-(4-fluorophenyl)-4-(2-naphthyl)-1,3-thiazol-2-amine is not fully understood. However, studies suggest that it may exert its biological effects by modulating the activity of various signaling pathways, including the NF-κB pathway and the MAPK pathway. This compound has also been shown to inhibit the activity of certain enzymes, such as COX-2 and MMP-9.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and to reduce the expression of inflammatory mediators, such as COX-2 and iNOS. This compound has also been shown to induce apoptosis in cancer cells and to inhibit the growth and metastasis of tumors.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-(4-fluorophenyl)-4-(2-naphthyl)-1,3-thiazol-2-amine is its potential as a therapeutic agent for various diseases. However, its use in lab experiments is limited by its low solubility in water and its potential toxicity at high concentrations. Additionally, the exact mechanism of action of this compound is not fully understood, which makes it difficult to design experiments to investigate its biological effects.

Future Directions

There are several potential future directions for research on N-(4-fluorophenyl)-4-(2-naphthyl)-1,3-thiazol-2-amine. One possible direction is to investigate its potential as a therapeutic agent for Alzheimer's disease. Another direction is to study its effects on other signaling pathways, such as the PI3K/Akt pathway. Additionally, further studies are needed to determine the optimal dosage and administration route for this compound in order to minimize potential toxicity.

Synthesis Methods

The synthesis of N-(4-fluorophenyl)-4-(2-naphthyl)-1,3-thiazol-2-amine involves the reaction of 4-fluoroaniline and 2-naphthaldehyde in the presence of thiosemicarbazide in ethanol. The reaction mixture is refluxed for several hours, followed by purification and characterization of the product using various analytical techniques.

Scientific Research Applications

N-(4-fluorophenyl)-4-(2-naphthyl)-1,3-thiazol-2-amine has been the subject of several scientific studies due to its potential therapeutic applications. It has been shown to possess anti-inflammatory, anti-cancer, and anti-microbial properties. This compound has also been investigated for its potential use as a diagnostic agent for Alzheimer's disease.